Cas no 103694-63-9 (1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt))

• Product name: 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
• CAS No: 103694-63-9
• MF: C₃₈H₈₇N₃O₁₃S₃
• MW: 890.304689645767
• CID: 185541
• PubChem ID: 175946

1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
• 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,...
• 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate
• 1,3-Propanediaminium, N,N-diethyl-N-3-(ethyldimethylammonio)propyl-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
• ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium,ethyl sulfate
• 1,3-Propanediaminium, N,N'-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
• 1,3-Propanediaminium, N1,N3-diethyl-N1-(3-(ethyldimethylammonio)propyl)-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
• N-ethyl-N'-{3-[ethyl(dimethyl)ammonio]propyl}-N'-(2-hydroxyhexadecyl)-N,N,N'-trimethylbutane-1,4-diaminium tris(ethyl sulfate)
• ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium;ethyl sulfate
• 103694-63-9
• 1,3-Propanediaminium, N1,N3-diethyl-N1-[3-(ethyldimethylammonio)propyl]-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
• 1,3-Propanediaminium, N,N'-diethyl-N-[3-(ethyldimethylammonio)propyl]-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
• DTXSID50891107

• Inchi： InChI=1S/C32H72N3O.3C2H6O4S/c1-9-12-13-14-15-16-17-18-19-20-21-22-26-32(36)31-35(8,30-25-28-34(6,7)11-3)29-24-23-27-33(4,5)10-2;3*1-2-6-7(3,4)5/h32,36H,9-31H2,1-8H3;3*2H2,1H3,(H,3,4,5)/q+3;;;/p-3
• InChI Key： JZTVHFRSYIDPPG-UHFFFAOYSA-K
• SMILES： CCCCCCCCCCCCCCC(C[N+](CCC[N+](CC)(C)C)(C)CCCC[N+](CC)(C)C)O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O

Computed Properties

• Exact Mass: 889.54051
• Monoisotopic Mass: 889.540102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 57
• Rotatable Bond Count: 29
• Complexity: 598
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 219.52
• LogP: 8.93970